Cas no 103977-71-5 (4,5-dibromo-2-ethylpyridazin-3-one)

• Product Name: 4,5-dibromo-2-ethylpyridazin-3-one
• CAS No: 103977-71-5
• MF: C₆H₆Br₂N₂O
• MW: 281.932639598846
• CID: 1140069
• PubChem ID: 10660506
• Update Time: 2025-06-08

4,5-dibromo-2-ethylpyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-2-ethylpyridazin-3-one
• 2-ethyl-4,5-dibromo-3(2H)pyridazinone
• 4,5-dibromo-2-ethyl-3(2H)-pyridazinone
• SureCN8544400
• ACMC-20m6ro
• AKOS009119737
• 3(2H)-Pyridazinone, 4,5-dibromo-2-ethyl-
• 4,5-dibromo-2-ethylpyridazin-3-(2H)-one
• CTK0G6681
• 2-ethyl-4,5-dibromo-3(2H)pyridazinone; 4,5-dibromo-2-ethyl-3(2H)-pyridazinone; SureCN8544400; ACMC-20m6ro; AKOS009119737; 3(2H)-Pyridazinone, 4,5-dibromo-2-ethyl-; 4,5-dibromo-2-ethylpyridazin-3-(2H)-one; CTK0G6681;
• 103977-71-5
• SCHEMBL8544400
• 4,5-Dibromo-2-ethylpyridazin-3(2H)-one
• DTXSID90443200
• FNNFIPZTBUKDAE-UHFFFAOYSA-N

• Inchi： 1S/C6H6Br2N2O/c1-2-10-6(11)5(8)4(7)3-9-10/h3H,2H2,1H3
• InChI Key： FNNFIPZTBUKDAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN(C1=O)CC)Br

Computed Properties

• Exact Mass: 279.88468
• Monoisotopic Mass: 279.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Additional information on 4,5-dibromo-2-ethylpyridazin-3-one

Professional Introduction to 4,5-dibromo-2-ethylpyridazin-3-one (CAS No. 103977-71-5)

4,5-dibromo-2-ethylpyridazin-3-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 103977-71-5, has garnered attention due to its potential in various biochemical pathways and its role in the synthesis of novel pharmaceutical agents. The presence of bromine atoms at the 4th and 5th positions of the pyridazine ring enhances its reactivity, making it a valuable intermediate in organic synthesis.

The compound’s structure, featuring a pyridazine core with ethyl and bromo substituents, positions it as a key building block in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The bromine atoms contribute to its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

In the realm of pharmaceutical research, 4,5-dibromo-2-ethylpyridazin-3-one has been explored for its potential as a precursor in the development of new drug candidates. Its molecular framework suggests applications in the synthesis of compounds that modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in pain signaling and inflammation, making it a candidate for further investigation in therapeutic contexts.

The compound’s significance extends to its role in material science, where it serves as a precursor for advanced polymers and coatings. The bromine substituents enhance its compatibility with various polymer matrices, improving material properties such as thermal stability and flame retardancy. This makes 4,5-dibromo-2-ethylpyridazin-3-one a valuable component in formulations designed for high-performance applications.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl or vinyl groups onto the pyridazine ring, opening up new avenues for structural diversification. These methods have been instrumental in generating libraries of derivatives for high-throughput screening (HTS), facilitating the discovery of novel bioactive compounds.

The pharmacological potential of derivatives derived from 4,5-dibromo-2-ethylpyridazin-3-one has been a focus of numerous studies. Researchers have investigated its effects on various biological targets, including kinases and ion channels. Preliminary findings suggest that certain derivatives exhibit inhibitory activity against disease-related enzymes, warranting further exploration into their therapeutic efficacy.

In addition to pharmaceutical applications, this compound has been utilized in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The bromine atoms facilitate interactions with biological targets in pests, enhancing the efficacy of these compounds while potentially reducing environmental impact compared to traditional agrochemicals.

The synthesis of 4,5-dibromo-2-ethylpyridazin-3-one itself is an area of active interest. Researchers have developed efficient synthetic routes that minimize waste and maximize yield. These methods often involve multi-step processes starting from readily available precursors such as malononitrile or hydrazine derivatives. The optimization of these synthetic pathways is crucial for scaling up production and making this compound more accessible for industrial applications.

The safety profile of 4,5-dibromo-2-ethylpyridazin-3-one is another critical aspect that has been studied extensively. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Studies have focused on determining optimal storage conditions and exposure limits to mitigate any potential risks associated with its use.

The future prospects for this compound are promising, with ongoing research exploring new synthetic strategies and applications. As our understanding of biochemical pathways continues to evolve, the demand for specialized intermediates like 4,5-dibromo-2-ethylpyridazin-3-one is expected to grow. Its versatility makes it a valuable asset in both academic research and industrial development.

In conclusion, 4,5-dibromo-2-ethylpyridazin-3-one, identified by CAS number 103977-71-5, is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool in pharmaceutical synthesis, material science, and agrochemical development. As research progresses，its role is likely to expand，driving innovation in various industries.